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Introduction

Neurocan, encoded by the NCAN gene, is a chondroitin sulfate proteoglycan predominantly
expressed in the central nervous system. As a key component of the extracellular matrix,
neurocan is implicated in the modulation of cell adhesion, migration, and neurite outgrowth.[1]
Altered NCAN expression has been associated with several neurological and psychiatric
disorders, including bipolar disorder and schizophrenia, making it a gene of interest for
therapeutic development and disease modeling.

The advent of CRISPR-Cas9 technology provides an unprecedented opportunity to precisely
edit the NCAN gene. This allows for the creation of robust in vitro and in vivo models to study
its function, validate it as a drug target, and potentially develop novel gene-based therapies for
related neurological conditions. These application notes provide a comprehensive overview
and detailed protocols for the targeted disruption of the NCAN gene in neuronal stem cells
using CRISPR-Cas?9.

Signaling and Interaction Pathway of Neurocan

Neurocan functions as a crucial node in the extracellular matrix, interacting with various cell
surface and matrix proteins to regulate neuronal adhesion and neurite outgrowth.
Understanding these interactions is key to elucidating the functional consequences of NCAN
gene editing. Neurocan has been shown to bind to several important neural molecules,
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including Neural Cell Adhesion Molecule (N-CAM), L1/Ng-CAM, and TAG-1/axonin-1.[1] It also
interacts with extracellular matrix components like hyaluronic acid, tenascin-C, and tenascin-R.
[1] These interactions collectively influence the perineuronal environment and modulate
synaptic plasticity.
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Caption: Neurocan's interactions within the extracellular matrix and with neuronal surface
proteins.

Experimental Workflow for NCAN Gene Knockout

The general workflow for creating a stable NCAN knockout neuronal stem cell line involves
several key stages, from guide RNA design to validation of the gene edit.
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CRISPR-Cas9 Workflow for NCAN Knockout

Design & Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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